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Compound of Interest

Compound Name: 2-Bromohexanal

Cat. No.: B3255019 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Bromohexanal is an alpha-brominated aliphatic aldehyde that serves as a versatile

intermediate in organic synthesis. Its structure, featuring a reactive aldehyde functional group

and a bromine atom on the adjacent carbon, allows for a variety of chemical transformations.

This technical guide provides a comprehensive overview of the chemical structure, physical

and chemical properties, synthesis, and key reactions of 2-Bromohexanal, tailored for

professionals in research and drug development.

Chemical Structure and Identification
2-Bromohexanal is a six-carbon aldehyde with a bromine atom substituted at the alpha (α)

position relative to the carbonyl group.

Molecular Structure:

Synthetic pathways starting from Hexanal to 2-Bromohexanal and its subsequent chemical
transformations.
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While specific metabolic or signaling pathways for 2-Bromohexanal are not well-documented,

the biological activity of α-haloaldehydes, in general, is of interest to toxicologists and drug

development professionals. These compounds are known to be reactive electrophiles that can

potentially alkylate biological nucleophiles such as the sulfhydryl groups of cysteine residues in

proteins and glutathione. This reactivity is the basis for their potential cytotoxicity.

The metabolism of aldehydes is a critical detoxification pathway in biological systems. Fatty

aldehyde dehydrogenase (FALDH) is a key enzyme involved in the oxidation of long-chain

aldehydes to their corresponding carboxylic acids. [1]It is plausible that 2-Bromohexanal could

be a substrate for such enzymes, leading to its metabolic conversion to 2-bromohexanoic acid.

Further research is needed to elucidate the specific metabolic fate and toxicological profile of 2-
Bromohexanal.

Conclusion
2-Bromohexanal is a valuable bifunctional molecule with significant potential in organic

synthesis. Its preparation via the bromination of its acetal provides a selective route to this

compound. The aldehyde and α-bromo functionalities can be chemoselectively transformed

into a variety of other useful chemical groups. While its specific biological roles are yet to be

fully explored, its reactivity profile suggests potential applications in the design of targeted

covalent inhibitors or as a probe for studying the biological effects of α-haloaldehydes. The

experimental protocols and data presented in this guide provide a solid foundation for

researchers to utilize 2-Bromohexanal in their synthetic endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b3255019#2-bromohexanal-chemical-structure-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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